Cas no 1261560-52-4 (3-Bromo-6-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1261560-52-4
• MF: C₅H₃BrClNO₃S
• MW: 272.50421833992
• CID: 4920633
• Update Time: 2025-06-26

3-Bromo-6-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-hydroxypyridine-2-sulfonyl chloride
• 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3BrClNO3S/c6-3-1-2-4(9)8-5(3)12(7,10)11/h1-2H,(H,8,9)
• InChI Key： KGCGENDNVIKFIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride

Comprehensive Overview of 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261560-52-4)

3-Bromo-6-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261560-52-4) is a specialized heterocyclic compound widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the pyridine derivatives family, characterized by its unique bromine and sulfonyl chloride functional groups. Its molecular structure makes it a valuable intermediate for constructing complex molecules, particularly in drug discovery and medicinal chemistry applications.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has increased interest in compounds like 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride. Researchers frequently search for "pyridine sulfonyl chloride applications" or "brominated pyridine synthesis," reflecting its relevance in modern organic synthesis. Its CAS No. 1261560-52-4 is often used as a key identifier in chemical databases and patent literature, underscoring its importance in intellectual property related to small-molecule therapeutics.

From a structural-activity relationship perspective, the presence of both bromine and hydroxyl groups on the pyridine ring enables diverse chemical modifications. This versatility answers common search queries like "how to functionalize bromo-hydroxypyridine" or "sulfonyl chloride reactivity with amines." The compound's electron-withdrawing properties make it particularly useful in cross-coupling reactions, a hot topic in green chemistry and catalytic processes.

In analytical chemistry, 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride has gained attention for its potential in chromatographic derivatization. Laboratories searching for "HPLC derivatization agents" or "UV-active pyridine compounds" often encounter this chemical. Its strong UV absorption characteristics make it suitable for developing sensitive analytical methods, particularly in metabolite detection and biomarker analysis.

The compound's stability under various conditions is another frequently researched aspect, with queries like "storage conditions for sulfonyl chlorides" being common. Proper handling of 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride requires understanding its moisture sensitivity and optimal storage at low temperatures under inert atmosphere. These practical considerations are crucial for researchers working with this reactive intermediate in multi-step synthesis.

Recent advancements in bioconjugation techniques have further expanded the applications of 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride. Its ability to form stable bonds with biological macromolecules makes it valuable in proteomics research and antibody-drug conjugate development. This aligns with current trends in targeted drug delivery systems, a rapidly growing field in biopharmaceuticals.

From a regulatory perspective, the compound's status as a research chemical means it's primarily used in controlled laboratory environments. Frequent searches for "3-Bromo-6-hydroxypyridine-2-sulfonyl chloride suppliers" or "custom synthesis of pyridine derivatives" indicate its niche but significant market presence. The CAS No. 1261560-52-4 serves as a crucial reference for ensuring material traceability and quality control in procurement processes.

In conclusion, 3-Bromo-6-hydroxypyridine-2-sulfonyl chloride represents an important building block in modern chemical research. Its combination of reactivity, structural features, and application potential continues to drive scientific interest across multiple disciplines. As research into heterocyclic chemistry advances, compounds like this will remain at the forefront of innovative material development and therapeutic discovery.